Cas no 1255634-16-2 (5-Chloro-[2,3'-bipyridin]-5'-amine)

• Product Name: 5-Chloro-[2,3'-bipyridin]-5'-amine
• CAS No: 1255634-16-2
• MF: C₁₀H₈ClN₃
• MW: 205.643620491028
• CID: 1033463
• PubChem ID: 71303720
• Update Time: 2025-06-10

5-Chloro-[2,3'-bipyridin]-5'-amine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-[2,3'-bipyridin]-5'-amine
• 5-(5-chloropyridin-2-yl)pyridin-3-amine
• 1255634-16-2
• DTXSID10745096
• 5-Chloro[2,3'-bipyridin]-5'-amine
• 5-chloro-2,3'-bipyridin-5'-amine
• J-517290
• 5-chloro-2,3/'-bipyridin-5/'-aMine

• Inchi： 1S/C10H8ClN3/c11-8-1-2-10(14-5-8)7-3-9(12)6-13-4-7/h1-6H,12H2
• InChI Key： LTOFHXHMKOBSDL-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1)C1C=NC=C(C=1)N

Computed Properties

• Exact Mass: 205.0406750g/mol
• Monoisotopic Mass: 205.0406750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 51.8Ų

Additional information on 5-Chloro-[2,3'-bipyridin]-5'-amine

5-Chloro-[2,3'-bipyridin]-5'-amine: A Comprehensive Overview

5-Chloro-[2,3'-bipyridin]-5'-amine (CAS No. 1255634-16-2) is a versatile compound with significant potential in various fields of chemical and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its applications in drug discovery, medicinal chemistry, and materials science. This comprehensive overview aims to provide a detailed insight into the properties, synthesis, and potential applications of 5-Chloro-[2,3'-bipyridin]-5'-amine.

Structural Characteristics

5-Chloro-[2,3'-bipyridin]-5'-amine is a bipyridine derivative with a chlorine atom and an amine group strategically positioned on the molecular framework. The bipyridine core is a well-known moiety in coordination chemistry and biochemistry due to its ability to form stable complexes with various metal ions. The presence of the chlorine atom and the amine group adds to the compound's versatility by influencing its electronic properties and reactivity.

Synthesis and Preparation

The synthesis of 5-Chloro-[2,3'-bipyridin]-5'-amine can be achieved through several methods, each offering unique advantages depending on the desired scale and purity. One common approach involves the coupling of 2-chloropyridine with 3-aminopyridine using transition metal catalysts such as palladium or nickel. This method is widely used due to its high yield and selectivity. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic routes, such as microwave-assisted synthesis and solvent-free conditions.

Physical and Chemical Properties

5-Chloro-[2,3'-bipyridin]-5'-amine is a solid at room temperature with a melting point typically ranging from 180°C to 190°C. It is moderately soluble in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but exhibits limited solubility in water. The compound's stability under various conditions has been extensively studied, with findings indicating good stability under neutral and slightly acidic conditions but reduced stability under strongly basic or oxidative environments.

Spectroscopic Analysis

Spectroscopic techniques play a crucial role in characterizing the structure and properties of 5-Chloro-[2,3'-bipyridin]-5'-amine. Nuclear magnetic resonance (NMR) spectroscopy provides detailed information about the molecular structure, including the positions of hydrogen atoms and carbon atoms. Ultraviolet-visible (UV-Vis) spectroscopy reveals the electronic transitions within the molecule, which are influenced by the presence of the chlorine atom and the amine group. Mass spectrometry (MS) confirms the molecular weight and helps identify any impurities or side products.

Biological Activity and Applications

The biological activity of 5-Chloro-[2,3'-bipyridin]-5'-amine has been a subject of extensive research due to its potential as a lead compound in drug discovery. Studies have shown that this compound exhibits moderate to strong binding affinity for various biological targets, including enzymes, receptors, and ion channels. For instance, it has been reported to act as an inhibitor of certain kinases involved in cancer cell proliferation. Additionally, its ability to form stable complexes with metal ions makes it a promising candidate for developing metal-based drugs.

In medicinal chemistry, 5-Chloro-[2,3'-bipyridin]-5'-amine has been explored as a scaffold for designing novel therapeutic agents. Its structural flexibility allows for the introduction of various functional groups to optimize pharmacological properties such as potency, selectivity, and bioavailability. Recent studies have also investigated its potential as an antiviral agent against emerging viral pathogens.

Mechanistic Insights

The mechanism of action of 5-Chloro-[2,3'-bipyridin]-5'-amine has been elucidated through both experimental and computational methods. Molecular dynamics simulations have provided insights into how this compound interacts with its biological targets at the atomic level. These studies have revealed that the chlorine atom plays a crucial role in enhancing binding affinity by forming favorable electrostatic interactions with specific residues on the target protein.

In addition to its direct biological effects, 5-Chloro-[2,3'-bipyridin]-5'-amine has shown promise as a probe for studying cellular processes. Its fluorescent properties make it useful for imaging applications in cell biology research. By labeling specific cellular components or tracking intracellular dynamics, researchers can gain valuable insights into complex biological systems.

Toxicity and Safety Considerations

The safety profile of 5-Chloro-[2,3'-bipyridin]-5'-amine is an important consideration for its practical applications. Preclinical studies have evaluated its toxicity using various in vitro and in vivo models. Results indicate that this compound exhibits low toxicity at therapeutic concentrations but may cause adverse effects at higher doses. Therefore, careful dose optimization is essential to ensure safe use in both research settings and potential clinical applications.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 5-Chloro-[2,3'-bipyridin]-5'-amine continues to uncover new possibilities for its application in chemical biology and pharmaceutical development. Future studies may focus on optimizing its pharmacological properties through structural modifications or exploring novel delivery systems to enhance bioavailability and reduce side effects.

In conclusion, 5-Chloro-[2,3'-bipyridin]-5'-amine (CAS No. 1255634-16-2) is a promising compound with diverse applications in chemical biology and drug discovery. Its unique structural features and biological activity make it an attractive candidate for further investigation and development.